Tetrahydrothebaine
Tetrahydrothebaine
(4R,4aR,7R,7aR,12bS)-7,9-dimethoxy-3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline is a natural product found in Papaver somniferum with data available.
Brand Name:
Vulcanchem
CAS No.:
41714-53-8
VCID:
VC20855688
InChI:
InChI=1S/C19H25NO3/c1-20-9-8-19-12-5-7-15(22-3)18(19)23-17-14(21-2)6-4-11(16(17)19)10-13(12)20/h4,6,12-13,15,18H,5,7-10H2,1-3H3/t12-,13+,15+,18-,19-/m0/s1
SMILES:
CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)OC
Molecular Formula:
C19H25NO3
Molecular Weight:
315.4 g/mol
Tetrahydrothebaine
CAS No.: 41714-53-8
Cat. No.: VC20855688
Molecular Formula: C19H25NO3
Molecular Weight: 315.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (4R,4aR,7R,7aR,12bS)-7,9-dimethoxy-3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline is a natural product found in Papaver somniferum with data available. |
|---|---|
| CAS No. | 41714-53-8 |
| Molecular Formula | C19H25NO3 |
| Molecular Weight | 315.4 g/mol |
| IUPAC Name | (4R,4aR,7R,7aR,12bS)-7,9-dimethoxy-3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline |
| Standard InChI | InChI=1S/C19H25NO3/c1-20-9-8-19-12-5-7-15(22-3)18(19)23-17-14(21-2)6-4-11(16(17)19)10-13(12)20/h4,6,12-13,15,18H,5,7-10H2,1-3H3/t12-,13+,15+,18-,19-/m0/s1 |
| Standard InChI Key | RVJQWONQPCTLDL-MKUCUKIISA-N |
| Isomeric SMILES | CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@@H](CC4)OC |
| SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)OC |
| Canonical SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)OC |
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